SphK
  • N,N-Dimethylsphingosine
    N,N-Dimethylsphingosine
    • Cat. No.:
    • B037694
    • CAS No.:
    • 122314-67-4
    • Molecular Formula:
    • C20H41NO2
    • Molecular Weight:
    • 327.5 g/mol
    Description
    a sphingosine kinase inhibitor
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  • K145
    K145
    • Cat. No.:
    • B560086
    • CAS No.:
    • Molecular Formula:
    • C18H24N2O3S
    • Molecular Weight:
    • 348.5 g/mol
    Description
    K145(CAS 1309444-75-4) is a selective SphK2 inhibitor with an IC50 of 4.30±0.06 μM , while no inhibition of SphK1 at concentrations up to 10 μM. K145 inhibited the activity of SphK2 in a dose-dependent manner...
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  • MHP
    MHP
    • Cat. No.:
    • B607043
    • CAS No.:
    • 1104874-94-3
    • Molecular Formula:
    • C16H23NO4
    • Molecular Weight:
    • 293.36 g/mol
    Description
    Defensamide, also known as MHP and methyl caprooyl tyrosinate, is an activator of sphingosine kinase (SPHK1), and significantly stimulates CAMP mRNA and protein production in KC....
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  • MP-A08
    MP-A08
    • Cat. No.:
    • B609226
    • CAS No.:
    • Molecular Formula:
    • C27H25N3O4S2
    • Molecular Weight:
    • 519.6 g/mol
    Description
    MP-A08 is a sulfonamide that consists of two moieties of 4-methyl-N-phenylbenzenesulfonamide connected to each other at position 2 by an aldimine linker. It is a ATP-competitive inhibitor of sphingosine kinase t...
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  • SLM6031434 hydrochloride
    SLM6031434 hydrochloride
    • Cat. No.:
    • B610875
    • CAS No.:
    • Molecular Formula:
    • C22H31ClF3N5O2
    • Molecular Weight:
    • 490.0 g/mol
    Description
    SLM6031434 is an inhibitor of sphingosine kinase 2 (SPHK2) (Ki = 0.4 μM for the recombinant mouse enzyme). It is selective for SPHK2 over SPHK1 (Kis = >20 μM). It decreases sphingosine-1-phosphate (S1P; ) a...
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  • Peretinoin
    Peretinoin
    • Cat. No.:
    • B1679567
    • CAS No.:
    • 81485-25-8
    • Molecular Formula:
    • C20H30O2
    • Molecular Weight:
    • 302.5 g/mol
    Description
    Peretinoin is an orally available, acyclic retinoid with potential antineoplastic and chemopreventive activities. Peretinoin binds to and activates nuclear retinoic acid receptors (RAR), which in turn recruit co...
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  • SphK1&2-IN-1
    SphK1&2-IN-1
    • Cat. No.:
    • B5886274
    • CAS No.:
    • Molecular Formula:
    • C14H14N2O3S
    • Molecular Weight:
    • 290.34 g/mol
    Description
    SphK1&2-IN-1 is a useful research compound. Its molecular formula is C14H14N2O3S and its molecular weight is 290.34 g/mol. The purity is usually 95%.
    The exact mass of the compound 3-(3,4-dimethoxyphenyl)-N...
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  • SLM6031434 hydrochloride
    SLM6031434 hydrochloride
    • Cat. No.:
    • B10788796
    • CAS No.:
    • Molecular Formula:
    • C22H31ClF3N5O2
    • Molecular Weight:
    • 490.0 g/mol
    Description
    SLM6031434 hydrochloride is a useful research compound. Its molecular formula is C22H31ClF3N5O2 and its molecular weight is 490.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SLM6031434 h...
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  • SKI V
    SKI V
    • Cat. No.:
    • B10819916
    • CAS No.:
    • Molecular Formula:
    • C15H10O4
    • Molecular Weight:
    • 254.24 g/mol
    Description
    SKI V is a useful research compound. Its molecular formula is C15H10O4 and its molecular weight is 254.24 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SKI V suitable for many research app...
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  • SphK2-IN-1
    SphK2-IN-1
    • Cat. No.:
    • B12408658
    • CAS No.:
    • Molecular Formula:
    • C23H22ClF3N8O
    • Molecular Weight:
    • 518.9 g/mol
    Description
    SphK2-IN-1 is a useful research compound. Its molecular formula is C23H22ClF3N8O and its molecular weight is 518.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SphK2-IN-1 suitable for man...
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